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Compound of Interest

Compound Name: sodium;bromite

Cat. No.: B7822516

CAS Number: 7486-26-2

This technical guide provides an in-depth overview of sodium bromite (NaBrO2), a significant
oxidizing agent with applications in both industrial and laboratory settings. This document is
intended for researchers, scientists, and drug development professionals, offering detailed
information on its chemical and physical properties, safety and handling procedures, and
experimental protocols.

Physicochemical and Toxicological Data

The following tables summarize the available quantitative data for sodium bromite. It is
important to note that specific experimental data for some properties of pure sodium bromite
are not widely available in the literature, with information often being extrapolated or qualitative.

Physical and Chemical Properties
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Property Value Source(s)

CAS Number 7486-26-2 [11[2]

Molecular Formula NaBrO2 [1]

Molar Mass 134.89 g/mol [11[2]

Appearance Yellow or white crystalline solid  [1]

Density 2.22 g/lcm3 (for the trihydrate, o
NaBrO2-3H20)

Melting Point Data not available

Boiling Point Data not available

Solubility Highly soluble in water

Toxicological Data

Quantitative toxicity data, such as LD50 values, for sodium bromite are not readily available in

the public domain. The information below is based on qualitative statements from safety data

sheets.

Parameter

Observation

Source(s)

Acute Oral Toxicity

Harmful if swallowed

Acute Inhalation Toxicity

Harmful if inhaled

Skin Corrosion/Irritation

Causes skin irritation

[3]

Eye Damage/Irritation

Causes serious eye irritation

[3]

Carcinogenicity

Data not available

Mutagenicity

Data not available

Teratogenicity

Data not available

Safety and Handling
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A comprehensive Safety Data Sheet (SDS) for sodium bromite is not consistently available
across suppliers. The following safety protocols are compiled from available data and general
best practices for handling strong oxidizing agents.

First-Aid Measures

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[3]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water.[3] Seek medical attention if irritation persists.

o Eye Contact: Rinse cautiously with water for at least 15 minutes.[3] Remove contact lenses,
if present and easy to do. Continue rinsing and consult a doctor.[3]

 Ingestion: Rinse mouth with water.[3] Do not induce vomiting. Never give anything by mouth
to an unconscious person and seek immediate medical attention.[3]

Handling and Storage

e Handling: Use in a well-ventilated area.[3] Wear appropriate personal protective equipment
(PPE), including safety goggles, gloves, and a lab coat.[3] Avoid the formation of dust and
aerosols.[3] Keep away from heat and sources of ignition.[3]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3] Keep
away from incompatible materials such as strong acids and reducing agents.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles.[3]

» Skin Protection: Handle with chemical-resistant gloves. Wear impervious clothing to prevent
skin contact.[3]

» Respiratory Protection: In case of insufficient ventilation, wear a suitable respirator.

Experimental Protocols
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Preparation of an Aqueous Sodium Bromite Solution

This protocol is adapted from a patented method for the preparation of a stable aqueous
solution of sodium bromite. This procedure should be performed in a well-ventilated fume hood
with appropriate PPE.

Materials:

15% (w/w) Sodium hydroxide (NaOH) solution

Liquid bromine (Br2)

A starting solution of sodium bromite (if available, to facilitate the reaction)

Reaction vessel equipped with a stirrer and cooling system

Procedure:

To a reaction vessel, add 1000 parts by weight of a 15% aqueous solution of sodium
hydroxide.

» While stirring, cool the solution to a temperature between 10-20°C.

« If available, add 100 to 200 parts by weight of a pre-existing sodium bromite aqueous
solution to the reaction mixture.

e Slowly add 100 to 1000 parts by weight of liquid bromine to the stirred solution over several
hours, maintaining the temperature between 10-20°C.

 After the addition of bromine is complete, continue to stir the reaction mixture for an
additional 2-3 hours at the same temperature.

¢ Once the reaction is complete, stop stirring and allow the solution to stand for 6-8 hours.

« Filter the resulting solution to remove any precipitates. The filtrate is the aqueous sodium
bromite solution.

General Protocol for the Oxidation of Alcohols
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Sodium bromite is a known oxidizing agent capable of converting alcohols to aldehydes and

ketones.[1] The following is a general protocol for such an oxidation. Reaction conditions, such

as solvent, temperature, and reaction time, should be optimized for the specific substrate.

Materials:

Alcohol substrate

Sodium bromite (solid or aqueous solution)

An appropriate solvent (e.g., dichloromethane, acetonitrile)

A suitable acid or base catalyst (if required, to be determined empirically)

Procedure:

Dissolve the alcohol substrate in the chosen solvent in a round-bottom flask equipped with a
magnetic stirrer.

Slowly add a stoichiometric amount of sodium bromite to the solution. The addition should be
done in portions to control the reaction temperature.

If necessary, add a catalyst to initiate or accelerate the reaction.

Monitor the progress of the reaction using an appropriate analytical technique (e.g., TLC,
GC, or LC-MS).

Upon completion, quench the reaction by adding a reducing agent, such as a saturated
solution of sodium thiosulfate, to neutralize any remaining oxidant.

Perform an aqueous work-up to separate the organic product from the aqueous phase.

Dry the organic layer over an anhydrous salt (e.g., MgSOa or Na=S0Oa), filter, and concentrate
the solvent under reduced pressure.

Purify the crude product using a suitable technique, such as column chromatography or
distillation.
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Visualizations

Safe Handling Workflow for Sodium Bromite
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Caption: A logical workflow for the safe handling of sodium bromite.

Experimental Workflow for Sodium Bromite Synthesis
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Caption: An experimental workflow for the synthesis of aqueous sodium bromite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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and industry. Email: info@benchchem.com
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